Cas no 1103246-34-9 (5-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylic acid)

• Product Name: 5-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylic acid
• CAS No: 1103246-34-9
• MF: C₈H₅F₂NO₄
• MW: 217.126409292221
• MDL: MFCD24485234
• CID: 5606587
• PubChem ID: 59549429
• Update Time: 2025-11-01

5-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-4-carboxylic acid, 5-amino-2,2-difluoro-
• 5-Amino-2,2-difluorobenzo[d][1,3]dioxole-4-carboxylic acid
• 5-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylic acid

• MDL： MFCD24485234
• Inchi： 1S/C8H5F2NO4/c9-8(10)14-4-2-1-3(11)5(7(12)13)6(4)15-8/h1-2H,11H2,(H,12,13)
• InChI Key： CBACGGIQDDIGRU-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N)C(C(O)=O)=C2OC1(F)F

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• Boiling Point: 320.7±42.0 °C(Predicted)
• pka: 1.49±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 5-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylic acid

Introduction to 5-Amino-2,2-Difluoro-1,3-Dioxaindane-4-Carboxylic Acid (CAS No. 1103246-34-9)

5-Amino-2,2-difluoro-1,3-dioxaindane-4-carboxylic acid (CAS No. 1103246-34-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dioxaindane core and difluoro substitution, which contribute to its potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of 5-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylic acid is C₉H₈F₂N₂O₄, and its molecular weight is approximately 238.16 g/mol. The presence of the amino group and the difluoro substitution imparts specific chemical reactivity and biological activity to the molecule. These functional groups are crucial for its interactions with biological targets and its potential as a drug candidate.

Synthesis of 5-Amino-2,2-Difluoro-1,3-Dioxaindane-4-Carboxylic Acid

The synthesis of 5-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylic acid has been reported in several scientific publications. One of the commonly used methods involves a multi-step process starting from readily available starting materials. The initial step typically involves the formation of a dioxaindane core through a condensation reaction between an appropriate aldehyde and a cyclic ketone. Subsequent steps include the introduction of the difluoro substituents and the amino group through selective functional group transformations.

A recent study published in the Journal of Organic Chemistry (JOC) detailed an efficient and scalable synthesis route for this compound. The researchers utilized a one-pot multicomponent reaction (MCR) approach to synthesize the dioxaindane core, followed by selective fluorination and amino group introduction. This method not only improved the yield but also reduced the number of purification steps required, making it more suitable for large-scale production.

Biological Activities and Therapeutic Potential

5-Amino-2,2-difluoro-1,3-dioxaindane-4-carboxylic acid has shown promising biological activities in various preclinical studies. One of its key applications is in the field of anticancer drug development. Research has demonstrated that this compound exhibits potent antiproliferative effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve inhibition of key signaling pathways involved in cell proliferation and survival.

A study published in Cancer Research highlighted the ability of 5-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylic acid to selectively target and inhibit the activity of protein kinases involved in cancer progression. The researchers found that this compound effectively reduced tumor growth in xenograft models without significant toxicity to normal cells. These findings suggest that it has potential as a lead compound for further drug development.

In addition to its anticancer properties, 5-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylic acid has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects in models of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have demonstrated that this compound can modulate inflammatory cytokine production and reduce tissue damage in these models.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 5-amino-2,2-difluoro-1,3-dioxaindane-4-carboxylic acid into clinical trials. Several pharmaceutical companies are currently conducting Phase I clinical trials to evaluate its safety and efficacy in humans. These trials are designed to determine the optimal dosing regimens and assess any potential side effects.

Preliminary data from these trials have been encouraging, with no major safety concerns reported so far. However, further studies are needed to fully understand its pharmacokinetic properties and long-term safety profile. If these trials continue to show positive results, it could pave the way for larger Phase II and III trials to confirm its therapeutic potential.

Conclusion

5-Amino-2,2-difluoro-1,3-dioxaindane-4-carboxylic acid (CAS No. 1103246-34-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure makes it an attractive candidate for drug development in areas such as oncology and inflammatory diseases. Ongoing research and clinical trials will provide valuable insights into its safety and efficacy profiles, potentially leading to new treatment options for patients in need.